Cas no 2679801-60-4 (benzyl (2S,3S)-2-ethyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: benzyl (2S,3S)-2-ethyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679801-60-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5643620
• PubChem ID: 165908684
• Update Time: 2025-06-07

benzyl (2S,3S)-2-ethyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28278469
• 2679801-60-4
• benzyl (2S,3S)-2-ethyl-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H19NO3/c1-2-12-13(16)8-9-15(12)14(17)18-10-11-6-4-3-5-7-11/h3-7,12-13,16H,2,8-10H2,1H3/t12-,13-/m0/s1
• InChI Key： SZZASNJJNDOVLP-STQMWFEESA-N
• SMILES： O[C@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@H]1CC

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (2S,3S)-2-ethyl-3-hydroxypyrrolidine-1-carboxylate

Benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

Benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate, also known by its CAS number CAS 2679801-60-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure, which is widely recognized for its versatility in various chemical applications. The stereochemistry of this compound, specifically the (2S,3S) configuration, plays a crucial role in its biological activity and chemical reactivity.

The structure of benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate consists of a pyrrolidine ring with an ethyl group at position 2 and a hydroxyl group at position 3. The carboxylic acid group at position 1 is esterified with benzyl alcohol, forming a benzyl ester. This esterification not only enhances the stability of the compound but also influences its solubility properties, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique stereochemistry allows for selective interactions with biological targets, making it a promising candidate for the design of enantioselective drugs. Researchers have explored its role as a chiral building block in asymmetric synthesis, where it serves as an efficient precursor for constructing complex molecular architectures.

In addition to its pharmacological applications, benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate has shown potential in materials science. Its ability to form stable amide bonds makes it valuable in the synthesis of polyamides and other polymer systems. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in industrial processes.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and reaction conditions. Researchers have developed innovative methodologies to optimize the synthesis process, ensuring high yields and purity levels. These methods often involve catalytic asymmetric induction techniques, which are critical for maintaining the desired stereochemical integrity.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate. These tools provide detailed insights into the molecular interactions and dynamic behavior of the compound under various conditions.

In conclusion, benzyl (2S,3S)-2-Ethyl-3-Hydroxypyrrolidine-1-Carboxylate stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique chemical properties and stereochemical features make it an essential component in contemporary research and development efforts.